2-methyl-1-(4-methylbenzyl)-1H-benzimidazole

• IUPAC Name: 2-methyl-1-[(4-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C16H16N2/c1-12-7-9-14(10-8-12)11-18-13(2)17-15-5-3-4-6-16(15)18/h3-10H,11H2,1-2H3
• InChI Key: TWYWUFRUVNPKCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=NC3=CC=CC=C32)C
• Molecular Formula: C16H16N2
• DSSTOX Substance ID: DTXSID60353509
• Molecular Weight: 236.31 g/mol
• CAS RN: 153402-03-0

Description

2-methyl-1-(4-methylbenzyl)-1H-benzimidazole is a heterocyclic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzimidazole derivative that has a methyl group and a 4-methylbenzyl group attached to the nitrogen atom of the benzimidazole ring. This compound is also known as MMBI and is used in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-methyl-1-(4-methylbenzyl)-1H-benzimidazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
2-methyl-1-(4-methylbenzyl)-1H-benzimidazole has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-1-(4-methylbenzyl)-1H-benzimidazole in lab experiments include its high potency, selectivity, and specificity. However, its limitations include its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-methyl-1-(4-methylbenzyl)-1H-benzimidazole. Some of these include:
1. Studying its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases.
2. Developing more efficient synthesis methods for the compound.
3. Studying its pharmacokinetics and pharmacodynamics in humans.
4. Developing novel drug delivery systems for the compound to enhance its therapeutic efficacy.
5. Investigating its potential applications in imaging and diagnosis of diseases.
Conclusion:
2-methyl-1-(4-methylbenzyl)-1H-benzimidazole is a promising compound that has shown potential applications in various scientific research fields. Its high potency, selectivity, and specificity make it a valuable tool for studying various diseases and developing novel therapeutics. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of 2-methyl-1-(4-methylbenzyl)-1H-benzimidazole is done by reacting 4-methylbenzylamine with o-phenylenediamine in the presence of acetic acid. The reaction mixture is then heated to reflux for several hours, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

2-methyl-1-(4-methylbenzyl)-1H-benzimidazole has been extensively studied for its potential applications in various scientific research fields. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been used as a fluorescent probe for the detection of metal ions in biological systems.